Cas no 59160-31-5 (3-[4-(2-methylphenyl)piperazin-1-yl]-1-thiophen-2-ylpropan-1-one dihydrochloride)

3-[4-(2-methylphenyl)piperazin-1-yl]-1-thiophen-2-ylpropan-1-one dihydrochloride structure
59160-31-5 structure
Product Name:3-[4-(2-methylphenyl)piperazin-1-yl]-1-thiophen-2-ylpropan-1-one dihydrochloride
CAS No:59160-31-5
MF:C18H24Cl2N2OS
MW:387.366961479187
CID:1616584
PubChem ID:3042153
Update Time:2025-04-21

3-[4-(2-methylphenyl)piperazin-1-yl]-1-thiophen-2-ylpropan-1-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-[4-(2-methylphenyl)piperazin-1-yl]-1-thiophen-2-ylpropan-1-one dihydrochloride
    • 59160-31-5
    • 1-Propanone, 1-(2-thienyl)-3-(4-(o-tolyl)-1-piperazinyl)-, dihydrochloride
    • 1-(2-Thienyl)-3-(4-(o-tolyl)-1-piperazinyl)-1-propanone dihydrochloride
    • DTXSID70207887
    • Inchi: 1S/C18H22N2OS.2ClH/c1-15-5-2-3-6-16(15)20-12-10-19(11-13-20)9-8-17(21)18-7-4-14-22-18;;/h2-7,14H,8-13H2,1H3;2*1H
    • InChI Key: XRYWFGIPNPIMGM-UHFFFAOYSA-N
    • SMILES: Cl.Cl.S1C=CC=C1C(CCN1CCN(C2C=CC=CC=2C)CC1)=O

Computed Properties

  • Exact Mass: 386.09892
  • Monoisotopic Mass: 386.09864
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 368
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.8

Experimental Properties

  • Boiling Point: 484.5°C at 760 mmHg
  • Flash Point: 246.8°C
  • PSA: 23.55
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